Cas no 1804194-76-0 (2-Methoxy-3-(3-oxopropyl)mandelic acid)

• Product Name: 2-Methoxy-3-(3-oxopropyl)mandelic acid
• CAS No: 1804194-76-0
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 4940252
• Update Time: 2025-06-29

2-Methoxy-3-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(3-oxopropyl)mandelic acid

• Inchi： 1S/C12H14O5/c1-17-11-8(5-3-7-13)4-2-6-9(11)10(14)12(15)16/h2,4,6-7,10,14H,3,5H2,1H3,(H,15,16)
• InChI Key： BMSDDFZGRVENHK-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1CCC=O)C(C(=O)O)O

Computed Properties

• Exact Mass: 238.08412354 g/mol
• Monoisotopic Mass: 238.08412354 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83.8
• Molecular Weight: 238.24

Additional information on 2-Methoxy-3-(3-oxopropyl)mandelic acid

2-Methoxy-3-(3-Oxopropyl)Mandelic Acid: A Comprehensive Overview

2-Methoxy-3-(3-Oxopropyl)Mandelic Acid (CAS No. 1804194-76-0) is a unique organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and material science. This compound, characterized by its mandelic acid backbone, incorporates a methoxy group and a 3-oxopropyl substituent, which contribute to its versatile chemical properties. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a focal point for researchers worldwide.

The mandelic acid structure forms the foundation of this compound, providing a platform for further functionalization. The methoxy group at the 2-position introduces electron-donating effects, enhancing the compound's reactivity and stability. Meanwhile, the 3-oxopropyl substituent introduces a ketone functionality, which can participate in various chemical transformations, such as condensation reactions or enolate formation. These features make 2-Methoxy-3-(3-Oxopropyl)Mandelic Acid a valuable building block in organic synthesis.

Recent studies have explored the antimicrobial properties of this compound, revealing its potential as an alternative to conventional antibiotics. Researchers have demonstrated that 2-Methoxy-3-(3-Oxopropyl)Mandelic Acid exhibits potent activity against a range of bacterial and fungal pathogens. This discovery aligns with the growing need for novel antimicrobial agents in the face of rising antibiotic resistance.

In addition to its biological applications, this compound has shown promise in the field of catalysis. The ketone group within the 3-oxopropyl substituent can act as a Lewis acid catalyst in certain reactions, facilitating selective transformations of organic substrates. This property has been leveraged in the development of efficient synthesis routes for complex molecules, including natural products and pharmaceutical intermediates.

The synthesis of 2-Methoxy-3-(3-Oxopropyl)Mandelic Acid involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the preparation of mandelic acid derivatives through oxidation or reduction reactions, followed by functionalization at specific positions to introduce the methoxy and oxopropyl groups. Recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of this compound, which is crucial for its application in chiral environments.

From a pharmacological perspective, 2-Methoxy-3-(3-Oxopropyl)Mandelic Acid has been investigated for its potential as a prodrug. Prodrugs are inactive compounds that are metabolized in vivo to release active pharmacological agents. The unique structure of this compound allows for controlled release mechanisms, enhancing drug delivery efficiency and reducing side effects. Preclinical studies have shown that this approach could be particularly effective in treating chronic diseases such as cancer and neurodegenerative disorders.

The environmental impact of synthesizing 2-Methoxy-3-(3-Oxopropyl)Mandelic Acid has also been a topic of interest. Researchers have developed green chemistry approaches to minimize waste generation and reduce energy consumption during its production. These methods include the use of biocatalysts, recyclable solvents, and atom-efficient reaction pathways. Such sustainable practices are essential for aligning chemical synthesis with global efforts to combat climate change.

In conclusion, 2-Methoxy-3-(3-Oxopropyl)Mandelic Acid (CAS No. 1804194-76-0) stands out as a versatile and promising compound with applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a key player in future scientific innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.